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Compound of Interest

Compound Name: Boc-d-asp-otbu

Cat. No.: B558556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical information on the proper storage, handling, and

utilization of Boc-D-Asp(OtBu)-OH (N-α-tert-Butoxycarbonyl-D-aspartic acid β-tert-butyl ester),

a critical reagent in solid-phase peptide synthesis (SPPS). Adherence to these guidelines is

essential to ensure reagent integrity, experimental success, and laboratory safety.

Compound Information and Storage
Boc-D-Asp(OtBu)-OH is a protected amino acid derivative used as a building block in the

synthesis of peptides. The tert-butoxycarbonyl (Boc) group protects the α-amino group, while

the tert-butyl (OtBu) ester protects the side-chain carboxyl group.

Table 1: Physicochemical Data for Boc-D-Asp(OtBu)-OH
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Property Value Reference

Synonyms

Boc-D-Asp(OtBu)-OH, N-α-

tert-Butoxycarbonyl-D-aspartic

acid β-tert-butyl ester

N/A

CAS Number 155542-33-9 [1]

Molecular Formula C₁₃H₂₃NO₆ [1]

Molecular Weight 289.32 g/mol [1]

Appearance White to off-white powder N/A

Purity ≥99% (HPLC) N/A

Table 2: Recommended Storage and Handling Conditions

Parameter Guideline Source

Storage Temperature 2-8°C [2]

Storage Conditions

Store in a tightly sealed

container in a dry, cool, and

well-ventilated place.

[3]

Incompatibilities Strong oxidizing agents. N/A

Handling

Use in a well-ventilated area.

Avoid breathing dust. Avoid

contact with skin and eyes.

[3]

Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for the D-enantiomer is not readily available, the SDS

for the L-enantiomer (Boc-L-Asp(OtBu)-OH) provides relevant safety information due to their

identical chemical properties.[3]

Table 3: Hazard Identification and Precautionary Statements (based on L-enantiomer)
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Hazard Class GHS Classification Precautionary Statements

Skin Irritation Category 2

H315: Causes skin irritation.

P264, P280, P302+P352,

P332+P317, P362+P364

Eye Irritation Category 2

H319: Causes serious eye

irritation. P280,

P305+P351+P338

Respiratory Irritation Category 3

H335: May cause respiratory

irritation. P261, P271,

P304+P340, P312

First Aid Measures:[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Wash off with plenty of soap and water. Consult a doctor if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Ingestion: Rinse mouth with water. Do not induce vomiting.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: Use a NIOSH-approved respirator when dust is generated.

Skin and Body Protection: Laboratory coat.

Experimental Protocol: Use in Solid-Phase Peptide
Synthesis (SPPS)
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Boc-D-Asp(OtBu)-OH is a standard reagent for incorporating a D-aspartic acid residue into a

peptide sequence using Boc-chemistry SPPS. The following is a representative protocol for a

manual synthesis cycle.

Materials:

Boc-D-Asp(OtBu)-OH

Appropriate resin (e.g., Merrifield or PAM resin)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIEA)

Coupling reagent (e.g., HBTU, HATU)

N,N-Dimethylformamide (DMF)

Scavengers (e.g., thioanisole, ethanedithiol - for final cleavage)

Protocol for a Single Coupling Cycle:

Resin Swelling: Swell the peptide-resin in DCM for 20-30 minutes.

Boc Deprotection:

Treat the resin with a solution of 50% TFA in DCM for 1-2 minutes (pre-wash).

Drain the solution and add fresh 50% TFA in DCM. Agitate for 20-30 minutes.

Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times) to

remove residual TFA.

Neutralization:

Wash the resin with a 5% DIEA in DCM solution (2 times, 1-2 minutes each) to neutralize

the protonated amine.
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Wash the resin thoroughly with DCM (3-5 times) to remove excess DIEA.

Amino Acid Coupling:

In a separate vessel, pre-activate the Boc-D-Asp(OtBu)-OH (typically 3-4 equivalents

relative to resin substitution). Dissolve the amino acid and a coupling reagent (e.g., HBTU,

0.95 equivalents to the amino acid) in DMF. Add DIEA (2 equivalents to the amino acid) to

the solution.

Add the activated amino acid solution to the neutralized peptide-resin.

Agitate the reaction mixture for 1-2 hours at room temperature.

Monitor the coupling reaction completion using a qualitative test (e.g., ninhydrin test).

Washing:

Drain the coupling solution.

Wash the resin thoroughly with DMF (3-5 times) and then DCM (3-5 times) to remove

unreacted reagents and byproducts.

Cycle Repetition: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

Final Cleavage and Deprotection: After the full peptide sequence is assembled, cleave the

peptide from the resin and remove the side-chain protecting groups using a strong acid

cocktail (e.g., HF or TFMSA) containing scavengers.

Visualizations
The following diagrams illustrate key workflows and logical relationships for the handling and

use of Boc-D-Asp(OtBu)-OH.
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Storage and Preparation

Handling and Safety

Store at 2-8°C
in tightly sealed container

Weigh in ventilated area
(e.g., fume hood)

Retrieve for use

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Dissolve in appropriate
solvent (e.g., DMF)

Prepare for reaction

Spill Containment
and Cleanup Protocol

Dispose of as chemical waste
according to regulations

After use

Click to download full resolution via product page

Caption: Workflow for Safe Storage and Handling of Boc-D-Asp(OtBu)-OH.
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Start with Peptide-Resin
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Caption: Boc-SPPS Cycle for Incorporating Boc-D-Asp(OtBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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